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Compound of Interest

Compound Name: Almorexant

Cat. No.: B1664791 Get Quote

For researchers and scientists engaged in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides essential, step-by-step procedures for the safe disposal of almorexant, a dual

orexin receptor antagonist. Adherence to these guidelines is crucial to mitigate risks and

ensure compliance with regulatory standards.

Almorexant Chemical and Physical Properties
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of key data for almorexant and its hydrochloride salt.
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Property Value

Chemical Formula C₂₉H₃₁F₃N₂O₃[1]

Molecular Weight 512.6 g/mol [1]

CAS Number 871224-64-5[1]

Form Crystalline solid[2]

Solubility

Soluble in ethanol (~10 mg/ml), DMSO (~20

mg/ml), and dimethyl formamide (DMF) (~20

mg/ml). Sparingly soluble in aqueous buffers.[2]

Hazard Identification
Causes skin and serious eye irritation. May

cause respiratory irritation.[3]

Environmental Hazard
Water hazard class 1: slightly hazardous for

water.[3]

Experimental Protocols for Safe Disposal
The recommended disposal procedures for almorexant are derived from established protocols

for pharmaceutical waste management, taking into account the specific hazard information

available for this compound. The primary methods involve incineration by a licensed waste

disposal facility.

Methodology for the Disposal of Solid Almorexant:

Segregation: Unused or expired solid almorexant should be segregated from other

laboratory waste.

Packaging: Place the solid waste in a clearly labeled, sealed container. The label should

include the chemical name ("Almorexant") and any relevant hazard symbols.

Storage: Store the container in a designated, secure area for hazardous waste collection.

Collection: Arrange for collection by a licensed hazardous waste disposal company. Inform

them of the nature of the compound to ensure proper handling and incineration.
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Methodology for the Disposal of Almorexant Solutions:

Avoid Drain Disposal: Due to its slight hazard to aquatic environments, almorexant solutions

should not be disposed of down the drain.[4][5]

Segregation: Collect all aqueous and organic solutions containing almorexant in separate,

appropriate waste containers.

Container Labeling: Clearly label the waste containers with "Almorexant Waste Solution"

and the name of the solvent (e.g., "Ethanol," "DMSO"). Include appropriate hazard warnings.

Storage: Store the waste containers in a well-ventilated, designated hazardous waste

storage area, away from incompatible materials.

Professional Disposal: Arrange for a licensed hazardous waste disposal service to collect

and incinerate the liquid waste.

Almorexant Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of almorexant.
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Almorexant Disposal Workflow Diagram
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General Pharmaceutical Waste Disposal
Regulations
It is imperative to comply with all local, state, and federal regulations regarding pharmaceutical

waste. In the United States, the Environmental Protection Agency (EPA) regulates the disposal

of hazardous waste pharmaceuticals under the Resource Conservation and Recovery Act

(RCRA).[6] Healthcare facilities and research laboratories are required to manage and dispose

of these wastes properly, which typically involves incineration.[4][6] Flushing of

pharmaceuticals is strongly discouraged to prevent water contamination.[4][5] Proper

segregation and labeling of waste are crucial for ensuring safe handling and disposal.[7][8] For

unused and non-hazardous pharmaceuticals, utilizing a reverse distributor for potential credit

and proper disposal is a recommended practice.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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